Cas no 1805281-40-6 (2-(Difluoromethyl)-6-hydroxy-4-nitropyridine)

• Product Name: 2-(Difluoromethyl)-6-hydroxy-4-nitropyridine
• CAS No: 1805281-40-6
• MF: C₆H₄F₂N₂O₃
• MW: 190.104368209839
• CID: 4918823
• Update Time: 2025-08-05

2-(Difluoromethyl)-6-hydroxy-4-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-6-hydroxy-4-nitropyridine

• Inchi： 1S/C6H4F2N2O3/c7-6(8)4-1-3(10(12)13)2-5(11)9-4/h1-2,6H,(H,9,11)
• InChI Key： CQDIQXDPQBCKAN-UHFFFAOYSA-N
• SMILES： FC(C1=CC(=CC(N1)=O)[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 316
• XLogP3: 0.4
• Topological Polar Surface Area: 74.9

Additional information on 2-(Difluoromethyl)-6-hydroxy-4-nitropyridine

2-(Difluoromethyl)-6-hydroxy-4-nitropyridine: A Comprehensive Overview

The compound 2-(Difluoromethyl)-6-hydroxy-4-nitropyridine, with the CAS number 1805281-40-6, is a significant molecule in the field of organic chemistry. This compound belongs to the class of pyridine derivatives, which have garnered substantial attention due to their diverse applications in pharmaceuticals, agrochemicals, and materials science. The structure of this molecule is characterized by a pyridine ring with three substituents: a difluoromethyl group at position 2, a hydroxyl group at position 6, and a nitro group at position 4. These functional groups impart unique chemical and physical properties to the compound, making it a valuable research subject.

Recent studies have highlighted the potential of 2-(Difluoromethyl)-6-hydroxy-4-nitropyridine in the development of novel drugs targeting various diseases. The nitro group at position 4 is known to enhance the electron-withdrawing effects, which can influence the reactivity and bioavailability of the molecule. Meanwhile, the hydroxyl group at position 6 contributes to hydrogen bonding capabilities, potentially improving solubility and stability in aqueous environments. The difluoromethyl group at position 2 introduces fluorine atoms, which are known to enhance lipophilicity and metabolic stability—key attributes for drug candidates.

In terms of synthesis, researchers have explored various methods to efficiently construct this compound. One notable approach involves the substitution reaction of a pyridine derivative with appropriate electrophiles under controlled conditions. The introduction of the nitro group typically requires careful oxidation steps to avoid over-reduction or undesired side reactions. Similarly, the installation of the hydroxyl and difluoromethyl groups demands precise control over reaction conditions to ensure high yields and purity.

The physical properties of 2-(Difluoromethyl)-6-hydroxy-4-nitropyridine have been extensively studied. Its melting point, boiling point, and solubility in various solvents are critical parameters for its application in different chemical processes. Recent advancements in computational chemistry have allowed researchers to predict these properties with high accuracy using quantum mechanical models, reducing the need for extensive experimental work.

Applications of this compound span across multiple domains. In pharmaceuticals, it serves as a lead compound for designing anti-inflammatory agents due to its ability to modulate key inflammatory pathways. In agrochemicals, its potential as a herbicide or fungicide is under investigation, leveraging its ability to inhibit specific enzymes involved in plant metabolism. Additionally, in materials science, this compound has shown promise as a precursor for advanced polymers with tailored electronic properties.

Environmental impact and safety considerations are paramount when working with such compounds. Studies have shown that 2-(Difluoromethyl)-6-hydroxy-4-nitropyridine exhibits moderate biodegradability under aerobic conditions, making it less persistent in natural environments compared to some other synthetic chemicals. However, further research is needed to fully understand its long-term ecological effects and potential risks to human health.

In conclusion, 2-(Difluoromethyl)-6-hydroxy-4-nitropyridine stands as a versatile and intriguing molecule with vast potential across multiple disciplines. Its unique structure and functional groups make it an attractive candidate for both fundamental research and applied development. As scientific advancements continue to unfold, this compound will likely play an increasingly important role in shaping future innovations in chemistry and related fields.